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Compound of Interest

Compound Name: Tuberculosis inhibitor 9

Cat. No.: B12396456 Get Quote

Immediate Safety and Logistical Information for the
Disposal of Tuberculosis Inhibitor 9
This guide provides essential procedures for the safe and compliant disposal of Tuberculosis
inhibitor 9 (TB-9), a compound identified as harmful if swallowed and very toxic to aquatic life

with long-lasting effects.[1] Adherence to these protocols is critical to protect personnel and the

environment. All disposal activities must comply with federal, state, and local regulations for

hazardous waste.[2][3]

Core Principle: Never dispose of Tuberculosis inhibitor 9 down the drain or in regular trash.

[2][4] This compound must be managed as hazardous chemical waste and transferred to a

licensed disposal facility.[1][5][6]

Summary of Key Hazard and Disposal Data
For quick reference, the following table summarizes the critical information for Tuberculosis
inhibitor 9 (CAS No. 1415033-91-8).
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Parameter Value Source

Chemical Name TB-9 [1]

CAS Number 1415033-91-8 [1]

Molecular Formula C55H76N8O12 [1]

Molecular Weight 1041.24 [1]

Primary Hazards
Harmful if swallowed (Acute

toxicity, Oral, Category 4)
[1]

Environmental Hazards

Very toxic to aquatic life with

long lasting effects (Acute

aquatic toxicity, Category 1;

Chronic aquatic toxicity,

Category 1)

[1]

Recommended Disposal

Dispose of contents/container

to an approved waste disposal

plant.

[1]

Experimental Protocols: Step-by-Step Disposal
Procedure
This protocol outlines the necessary steps for the proper disposal of pure Tuberculosis
inhibitor 9, as well as contaminated materials.

1. Waste Identification and Classification:

Any quantity of unused or expired Tuberculosis inhibitor 9 is classified as hazardous

waste.

Items contaminated with the inhibitor, such as personal protective equipment (PPE), empty

containers, and spill cleanup materials, must also be treated as hazardous waste.[7]

2. Personal Protective Equipment (PPE) Requirement:

Before handling the waste, ensure you are wearing appropriate PPE:
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Safety goggles with side-shields.[1]

Chemical-resistant gloves (e.g., nitrile).[1]

A lab coat or impervious clothing.[1]

Use a suitable respirator if there is a risk of generating dust or aerosols.[1]

3. Waste Segregation and Containerization:

Solid Waste:

Place pure Tuberculosis inhibitor 9 powder and grossly contaminated solids (e.g.,

weighing papers, contaminated gloves) into a designated, leak-proof, and sealable

hazardous waste container.[4][8]

The container must be compatible with the chemical. A high-density polyethylene (HDPE)

container is generally suitable.

Liquid Waste (Solutions):

If the inhibitor is in a solvent, collect the solution in a separate, compatible, and clearly

labeled hazardous waste container. Do not mix with other waste streams unless

compatibility is confirmed.

Empty Containers:

Original containers of Tuberculosis inhibitor 9 are considered hazardous waste.

To decontaminate, triple-rinse the container with a suitable solvent (e.g., ethanol or

another solvent in which the compound is soluble).[3][4]

Collect the rinsate as hazardous liquid waste.[4][8]

After triple-rinsing, deface the original label, and the container may be disposed of as non-

hazardous waste, though recycling is preferred.[3]

Contaminated Sharps:
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Needles, syringes, or other sharps contaminated with Tuberculosis inhibitor 9 must be

placed in a designated, puncture-resistant sharps container labeled for hazardous

chemical waste.[1]

4. Labeling of Waste Containers:

All hazardous waste containers must be clearly labeled as soon as waste is added.[4][8]

The label must include:

The words "Hazardous Waste".[3][4]

The full chemical name: "Tuberculosis inhibitor 9" or "TB-9". Avoid abbreviations.[2]

The specific hazards (e.g., "Toxic," "Hazardous to the Aquatic Environment").

The date when waste was first added to the container.[2]

The name of the principal investigator or laboratory contact.

5. Storage of Hazardous Waste:

Store waste containers in a designated, secure area away from general laboratory traffic.[1]

Ensure containers are kept closed except when adding waste.[4][8]

Store in secondary containment to prevent spills.[4][8]

Do not store incompatible waste types together.[4] Tuberculosis inhibitor 9 should be kept

away from strong acids/alkalis and strong oxidizing/reducing agents.[1]

6. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the hazardous waste.[2][5]

Follow your institution's specific procedures for waste manifest forms and pickup requests.[2]

Do not accumulate large quantities of waste. Schedule regular disposals.
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Mandatory Visualizations
The following diagrams illustrate the key procedural workflows for the disposal of Tuberculosis
inhibitor 9.
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Start: Identify TB inhibitor 9
 as Hazardous Waste

Wear Appropriate PPE:
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Caption: Waste Disposal Workflow for Tuberculosis Inhibitor 9.
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Start: Empty TB Inhibitor 9 Container

Wear Appropriate PPE

Rinse with Suitable Solvent

Collect Rinsate as
Hazardous Liquid Waste

Repeat Rinse Two More Times
(Triple Rinse)

Collect rinsate each time

Deface Original Label

After 3rd rinse

Dispose of Container as
Non-Hazardous Waste/Recycle

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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